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For Researchers, Scientists, and Drug Development Professionals: An objective comparison of

the carbon sequestration performance of Casuarina plantations against other viable

alternatives, supported by experimental data and detailed methodologies.

Casuarina, a genus of hardy, nitrogen-fixing trees, has been widely adopted in afforestation

and reforestation projects, particularly in coastal and degraded lands. Its rapid growth and

adaptability make it a significant candidate for carbon sequestration initiatives. This guide

provides a comparative analysis of the carbon sequestration potential of Casuarina plantations

against other prominent forestry species—Eucalyptus, Acacia, and Tectona grandis (teak)—

supported by quantitative data from various scientific studies.

Comparative Carbon Sequestration Data
The carbon sequestration potential of a tree plantation is a combination of the carbon stored in

the living biomass (both above and below ground) and the organic carbon within the soil. The

following tables summarize the carbon stock and sequestration rates for Casuarina and its

alternatives.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1244732?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1244732?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Species
Age
(Years)

Location

Total
Biomass
Carbon
(tC/ha)

Soil
Organic
Carbon
(tC/ha)

Total
Carbon
Stock
(tC/ha)

Annual
Sequestr
ation
Rate
(tC/ha/yr)

Casuarina

equisetifoli

a

3
South

China
8.8 17.74 26.54 2.9

6
South

China
33.4 5.14 38.54 8.2

13
South

China
63.1 6.93 70.03 4.2

18
South

China
68.0 11.87 79.87 1.0

3
Tamil

Nadu, India
- - -

9.12

(biomass

only)

20
Banglades

h
52.28 - - 6.73

Eucalyptus

tereticornis
20 India 114.36 - - -

Eucalyptus

spp.
5 India 70.91 - - -

Eucalyptus

spp.
- India - - up to 237.2 9.62 - 11.4

Acacia

mangium
3 Vietnam 48.0 83.36 131.36 -

5 Vietnam 86.86 98.43 185.29 -

7 Vietnam 126.88 114.92 241.8 -
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Acacia

auriculifor

mis

14 India 82.55 144.76 227.31 -

Tectona

grandis

(Teak)

20 India 289.0 21.27 310.27 -

50
Kerala,

India
- -

181.0

(cumulative

)

-

6 Myanmar 27.07 - - 10.9

26 Myanmar 54.96 - - 4.5

Table 1: Comparison of Carbon Stocks and Sequestration Rates in Casuarina and Alternative

Plantation Species. This table synthesizes data from multiple studies to provide a comparative

overview of carbon sequestration potential. Note that direct comparisons should be made with

caution due to variations in study methodologies, site conditions, and management practices.

Experimental Protocols
The estimation of carbon sequestration in forest plantations involves a series of well-defined

experimental protocols. These methodologies are crucial for ensuring the accuracy and

comparability of results across different studies and locations.

Biomass Estimation
A fundamental component of carbon stock assessment is the estimation of tree biomass. The

most accurate method is destructive sampling, which involves felling sample trees and

weighing their different components (stem, branches, leaves, and roots). However, due to its

destructive nature, non-destructive methods using allometric equations are more commonly

employed for large-scale assessments.

Allometric Equation Development:
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Site Selection and Plot Establishment: Representative plots are established within the

plantation, encompassing the range of age classes and site conditions.

Tree Selection for Destructive Sampling: A number of trees representing the full range of

diameter at breast height (DBH) classes within the plots are selected for felling.

Biomass Measurement:

The felled tree is separated into its components: stem, branches, leaves, and roots.

The fresh weight of each component is recorded in the field.

Sub-samples of each component are taken to the laboratory for oven-drying to a constant

weight to determine the dry-to-fresh weight ratio.

The total dry biomass of the tree is calculated by summing the dry weights of all its

components.

Regression Analysis: Statistical relationships (allometric equations) are developed by

regressing the dry biomass of the tree components against easily measurable tree

parameters, most commonly DBH and sometimes tree height.

Biomass Estimation using Allometric Equations:

Forest Inventory: In the established plots, the DBH and, if required by the equation, the

height of all trees are measured.

Biomass Calculation: The developed allometric equations are applied to the inventory data to

estimate the biomass of each individual tree in the plots.

Scaling Up: The total biomass of the plots is then scaled up to a per-hectare basis to

estimate the biomass carbon stock of the entire plantation.

Soil Organic Carbon (SOC) Analysis
Soil is a major carbon reservoir in forest ecosystems. The accurate measurement of SOC is

therefore critical for a complete carbon stock assessment.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1244732?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Soil Sampling: Soil samples are collected from different depths (e.g., 0-15 cm, 15-30 cm, 30-

60 cm, 60-100 cm) within the sample plots using a soil auger or core sampler. Multiple sub-

samples are collected from each plot and composited to form a representative sample for

each depth.

Sample Preparation: The soil samples are air-dried and sieved (typically through a 2 mm

sieve) to remove stones and coarse roots.

Carbon Analysis: The concentration of organic carbon in the soil samples is determined

using methods such as:

Walkley-Black Method: A wet oxidation method where the soil organic matter is oxidized

by a mixture of potassium dichromate and sulfuric acid.

Dry Combustion (CHNS/O Analyzer): A high-temperature combustion method where the

soil sample is combusted, and the resulting CO2 is measured to determine the carbon

content. This method is generally considered more accurate.

SOC Stock Calculation: The SOC stock for each soil layer is calculated by multiplying the

soil organic carbon concentration by the bulk density of the soil and the thickness of the

layer. The total SOC stock is the sum of the stocks in all layers.

Mandatory Visualization
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Experimental Workflow for Carbon Sequestration Assessment

Project Setup & Inventory Biomass Carbon Estimation
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Total Carbon Stock & Sequestration Rate
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Establishment of Permanent Sample Plots
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Development of Allometric Equations

Destructive Sampling of
Representative Trees

Component Separation & Weighing
(Stem, Branches, Leaves, Roots)

Laboratory Analysis
(Dry Weight Determination)

Above & Belowground
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Soil Sampling at
Multiple Depths
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Figure 1: A generalized workflow for assessing the carbon sequestration potential of a forest

plantation.

Signaling Pathways and Logical Relationships
While signaling pathways are more relevant to molecular biology, the logical relationship in

carbon sequestration assessment follows a hierarchical and cumulative process. The

fundamental logic is that the total carbon sequestered in a plantation ecosystem is the sum of

carbon stored in its various pools. The rate of sequestration is then determined by monitoring

the change in these pools over time.
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To cite this document: BenchChem. [Casuarina Plantations: A Comparative Analysis of
Carbon Sequestration Potential]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1244732#a-analysis-of-carbon-sequestration-
potential-of-casuarina-plantations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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